Cas no 29103-50-2 (1,3-Benzenediamine,N1,N1-bis(phenylmethyl)-)
29103-50-2 structure
Product Name:1,3-Benzenediamine,N1,N1-bis(phenylmethyl)-
CAS No:29103-50-2
MF:C20H20N2
MW:288.386204719543
CID:266657
PubChem ID:261322
Update Time:2025-04-19
1,3-Benzenediamine,N1,N1-bis(phenylmethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Benzenediamine,N1,N1-bis(phenylmethyl)-
- 3-N,3-N-dibenzylbenzene-1,3-diamine
- n,n-dibenzylbenzene-1,3-diamine
- SCHEMBL7207372
- DTXSID70293987
- 29103-50-2
- NCIOpen2_005821
- N,N-dibenzyl-m-phenylenediamine
- NSC93308
- NSC-93308
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- Inchi: 1S/C20H20N2/c21-19-12-7-13-20(14-19)22(15-17-8-3-1-4-9-17)16-18-10-5-2-6-11-18/h1-14H,15-16,21H2
- InChI Key: CRWXSGFMHJNOST-UHFFFAOYSA-N
- SMILES: N(C1C=CC=C(C=1)N)(CC1C=CC=CC=1)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 288.1628
- Monoisotopic Mass: 288.163
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 285
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 29.3Ų
Experimental Properties
- Density: 1.148
- Boiling Point: 485.3°Cat760mmHg
- Flash Point: 220.4°C
- Refractive Index: 1.669
- PSA: 29.26
1,3-Benzenediamine,N1,N1-bis(phenylmethyl)- Related Literature
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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